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Compound of Interest |

Compound Name: 1-Methoxyisoquinolin-6-amine
CAS No.: 347146-47-8
Cat. No.: B1322626
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties and a
plausible synthetic route for the compound 1-Methoxyisoquinolin-6-amine. Due to the limited
availability of published experimental data for this specific molecule, this guide presents
predicted spectroscopic data based on the analysis of structurally related compounds and
established principles of NMR, IR, and MS. This document is intended to serve as a valuable
resource for researchers in the fields of medicinal chemistry, organic synthesis, and drug
discovery.

Chemical Structure and Properties

IUPAC Name: 1-Methoxyisoquinolin-6-amine Molecular Formula: Ci1o0H10N20 Molecular
Weight: 174.20 g/mol CAS Number: 266690-48-6

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for 1-Methoxyisoquinolin-6-
amine. These predictions are derived from the known spectral characteristics of isoquinoline,
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aniline, and methoxy-substituted aromatic systems.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted *H NMR Spectral Data (500 MHz, CDCIs)

Chemical Shift (6,

Multiplicity Number of Protons  Assignment
ppm)
~7.8-8.0 d 1H H-5
~7.5-7.7 d 1H H-8
~7.2-74 d 1H H-4
~6.9-7.1 dd 1H H-7
~6.7-6.9 d 1H H-3
~4.0 (s) s 3H -OCHs
~3.9 (br s) brs 2H -NH:2

Table 2: Predicted 3C NMR Spectral Data (125 MHz, CDCls)

© 2026 BenchChem. All rights reserved.

2/10

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322626?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Shift (6, ppm) Assignment
~160-162 C-1
~145-147 C-6
~140-142 C-8a
~137-139 C-4a
~129-131 C-8
~122-124 C-5
~118-120 C-7
~105-107 C-4
~100-102 C-3
~53-55 -OCHs

Infrared (IR) Spectroscopy

Table 3: Predicted IR Absorption Bands
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Wavenumber (cm~?)

Intensity

Assignment

N-H stretch (asymmetric and

3450-3300 Medium, Sharp (doublet) ]

symmetric)
3050-3000 Medium Aromatic C-H stretch
2950-2850 Medium Aliphatic C-H stretch (-OCH3)

C=C aromatic ring stretch, N-H
1620-1580 Strong

bend

Aromatic ring skeletal
1500-1450 Strong ] )

vibrations
1250-1200 Strong Aryl-O stretch (asymmetric)
1050-1000 Medium Aryl-O stretch (symmetric)
850-800 Strong C-H out-of-plane bending

Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Data (Electron lonization - EI)

m/z Relative Intensity Assignment

174 High [M]* (Molecular lon)
159 Medium [M - CHs]*

131 Medium [M - CHs - COJ*
104 Medium [C7HeN]*

Experimental Protocols

The following sections describe a plausible synthetic route and the general procedures for the

spectroscopic characterization of 1-Methoxyisoquinolin-6-amine.

Synthesis of 1-Methoxyisoquinolin-6-amine

© 2026 BenchChem. All rights reserved.

4/10

Tech Support


https://www.benchchem.com/product/b1322626/docs?utm_src=pdf-body#spectroscopic-and-synthetic-profile-of-1-methoxyisoquinolin-6-amine-a-technical-guide
https://www.benchchem.com/product/b1322626/docs?utm_src=pdf-body#spectroscopic-and-synthetic-profile-of-1-methoxyisoquinolin-6-amine-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322626?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

A potential synthetic route to 1-Methoxyisoquinolin-6-amine involves a multi-step process
starting from a substituted benzaldehyde, followed by cyclization to form the isoquinoline core,

and subsequent functional group manipulations. One such approach is the Pomeranz-Fritsch
reaction.

Workflow for the Synthesis of 1-Methoxyisoquinolin-6-amine
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Synthesis Workflow
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Caption: A plausible synthetic route to 1-Methoxyisoquinolin-6-amine.
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Step-by-step Protocol:

¢ Synthesis of 2-Ethynyl-4-nitrobenzaldehyde: To a solution of 2-bromo-4-nitrobenzaldehyde in
a suitable solvent (e.g., THF), add a palladium catalyst (e.g., Pd(PPhs)4), a copper(l) co-
catalyst (e.g., Cul), and a base (e.qg., triethylamine). To this mixture, add
trimethylsilylacetylene and stir at room temperature until the reaction is complete (monitored
by TLC). After workup, the resulting 2-(trimethylsilylethynyl)-4-nitrobenzaldehyde is
deprotected using a mild base like potassium carbonate in methanol to yield 2-ethynyl-4-
nitrobenzaldehyde.

o Synthesis of 6-Nitroisoquinoline: The 2-ethynyl-4-nitrobenzaldehyde is then subjected to a
cyclization reaction. This can be achieved by treating it with a source of ammonia, such as a
solution of ammonia in methanol, at elevated temperatures in a sealed tube.

o Synthesis of 1-Methoxy-6-nitroisoquinoline: The resulting 6-nitroisoquinoline can be
converted to 1-methoxy-6-nitroisoquinoline via a nucleophilic aromatic substitution reaction.
Treatment with sodium methoxide in methanol will displace a suitable leaving group at the 1-
position (if one is introduced, for instance, by chlorination of the N-oxide). A more direct
approach might involve modifications to the cyclization step.

e Synthesis of 1-Methoxyisoquinolin-6-amine: The final step is the reduction of the nitro
group to an amine. This can be accomplished using various reducing agents, such as iron
powder in the presence of ammonium chloride in an ethanol/water mixture, or through
catalytic hydrogenation using hydrogen gas and a palladium on carbon (Pd/C) catalyst.

Purification: The final product would be purified by column chromatography on silica gel using a
suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

Spectroscopic Characterization Methods

General Workflow for Spectroscopic Analysis
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Spectroscopic Characterization Workflow

Purified 1-Methoxyisoquinolin-6-amine
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Caption: A standard workflow for the spectroscopic characterization of a synthesized

compound.

 NMR Spectroscopy: *H and 3C NMR spectra would be recorded on a 500 MHz spectrometer

using deuterated chloroform (CDCIs) or dimethyl sulfoxide (DMSO-de) as the solvent. 2D

NMR experiments such as COSY and HSQC would be beneficial for unambiguous

assignment of proton and carbon signals.

e IR Spectroscopy: The IR spectrum would be obtained using a Fourier-Transform Infrared

(FT-IR) spectrometer, typically with the sample prepared as a KBr pellet or as a thin film.

e Mass Spectrometry: High-resolution mass spectrometry (HRMS) using either electron

ionization (EI) or electrospray ionization (ESI) would be used to confirm the molecular weight

and elemental composition of the synthesized compound.

Potential Signaling Pathway Involvement

Given the structural motifs present in 1-Methoxyisoquinolin-6-amine (an isoquinoline core

and an amino group), it is plausible that this compound could interact with various biological

targets, such as kinases, which are often implicated in cell signaling pathways. The following

diagram illustrates a hypothetical interaction with a generic kinase signaling pathway.

Hypothetical Interaction with a Kinase Signaling Pathway
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Hypothetical Kinase Inhibition
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Caption: A diagram illustrating the potential inhibitory action on a generic kinase pathway.

This guide provides a foundational understanding of the chemical and spectroscopic properties
of 1-Methoxyisoquinolin-6-amine. The predicted data and proposed experimental protocols
offer a starting point for researchers interested in the synthesis and evaluation of this and
related compounds. Experimental verification of the data presented herein is essential for its
use in further research and development.
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» To cite this document: BenchChem. [Spectroscopic and Synthetic Profile of 1-
Methoxyisoquinolin-6-amine: A Technical Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1322626/docs#spectroscopic-and-
synthetic-profile-of-1-methoxyisoquinolin-6-amine-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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